Cas no 1261591-53-0 (5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261591-53-0
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 5000239
• Update Time: 2025-08-04

5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O2/c1-19-13-7-10(6-11(15)8-13)9-2-4-12(5-3-9)20-14(16,17)18/h2-8H,1H3
• InChI Key： ROXUPIQIPIVLPA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl

Introduction to 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261591-53-0)

5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl, with the chemical identifier CAS No. 1261591-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its chloro, methoxy, and trifluoromethoxy substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl core structure of this compound provides a stable aromatic framework, which is often modified to enhance its pharmacological activity. The presence of electron-withdrawing and electron-donating groups such as chlorine and methoxy, along with the highly electronegative trifluoromethoxy group, contributes to its diverse reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity in biological systems. 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl fits well within this trend, offering researchers a versatile building block for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl into drug candidates, scientists can fine-tune the binding interactions with kinase targets, leading to more effective treatments.

Recent studies have demonstrated the potential of this biphenyl derivative in the development of small-molecule inhibitors targeting specific kinases. For instance, modifications to the chloro and methoxy groups have been shown to improve the selectivity and potency of kinase inhibitors. Additionally, the trifluoromethoxy group enhances the compound's ability to cross the blood-brain barrier, making it particularly useful for central nervous system (CNS) drug development.

The agrochemical industry has also explored the applications of 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl. Its structural features make it a promising candidate for synthesizing novel pesticides and herbicides. These compounds often require specific chemical properties to be effective against pests while maintaining environmental safety. The electron-rich nature of this biphenyl derivative allows for further functionalization, enabling the design of molecules with tailored biological activities.

In terms of synthetic methodologies, 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl can be synthesized through various routes, including cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions allow for the introduction of additional functional groups at specific positions on the biphenyl core, expanding its utility in medicinal chemistry.

The compound's stability under various reaction conditions makes it an attractive choice for multi-step syntheses. Its resistance to hydrolysis and oxidation ensures that it can be handled and processed without significant degradation, which is crucial for large-scale production.

The pharmaceutical industry has shown particular interest in developing new drugs based on biphenyl derivatives due to their broad range of biological activities. Researchers have leveraged the structural diversity of biphenyl compounds to create molecules with anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl makes it a valuable scaffold for further derivatization aimed at optimizing pharmacokinetic profiles.

One notable area of research involves using computational methods to predict the biological activity of biphenyl derivatives like this one. Molecular modeling techniques have been employed to understand how changes in the substitution pattern affect binding affinity and selectivity. These insights have guided the design of more potent and selective drug candidates.

The environmental impact of fluorinated compounds is also a critical consideration in their development. While fluorine atoms enhance drug properties such as bioavailability and metabolic stability, they can also pose challenges in terms of persistence and toxicity. Efforts are ongoing to develop fluorinated compounds that balance efficacy with environmental safety.

In conclusion, 5-Chloro-3-methoxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261591-53-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.